Cas no 69430-36-0 (Bromochloroacetic acid)

• Product Name: Bromochloroacetic acid
• CAS No: 69430-36-0
• MF: C₂H₂BrClO₂
• MW: 173.393079280853
• MDL: MFCD00131434
• CID: 58977
• PubChem ID: 125307103
• Update Time: 2025-06-23

Bromochloroacetic acid Chemical and Physical Properties

Names and Identifiers

• Keratin hydrolyzed
• Keratins, hydrolyzates
• HYDROLYZED KERATIN
• Proteinhydrolysat
• Cattle hair
• Keratin hydrolyzate
• Keratins,cattle horn,saponified and neutralized
• HYDROLYSED KERATINE
• Keratin from Wool
• BCAA(Instant)
• COMPOUND AMINO ACID POWDER
• BCAA
• Compound amino acid
• Hydrolyzed animal keratin
• Hydrolysed protein
• Bromochloroacetic acid
• 2-bromo-2-chloroacetic acid
• Acetic acid, bromochloro-
• Chlorobromoacetic acid
• bromo(chloro)acetic acid
• 2-Bromo-2-chloroethanoic acid
• AL8MZ37Y51
• C2H2BrClO2
• bromochloracetic acid
• BrCH(Cl)COOH
• bromochloroethanoic acid
• BrCH(Cl)CO2H
• DSSTox_CID_4642
• DSSTox_RID_77481
• DSSTox_GSID_24642
• Bromochloroacetic acid, 97%
• GEHJBWK

• MDL： MFCD00131434
• Inchi： 1S/C2H2BrClO2/c3-1(4)2(5)6/h1H,(H,5,6)
• InChI Key： GEHJBWKLJVFKPS-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)Cl

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 64.599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystalline or crystalline powder.
• Solubility: Soluble in water.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on Bromochloroacetic acid

Introduction to Bromochloroacetic acid (CAS No. 69430-36-0)

Bromochloroacetic acid, with the chemical formula C₂H₂ClBrO₂ and CAS number 69430-36-0, is a halogenated derivative of acetic acid. This compound has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its versatile reactivity and structural properties. As a crucial intermediate, it plays a pivotal role in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.

The structural uniqueness of Bromochloroacetic acid arises from the presence of both bromine and chlorine atoms attached to the same acetic acid backbone. This dual halogenation imparts distinct chemical characteristics, making it a valuable building block for further functionalization. The compound is typically obtained through the chlorination and subsequent bromination of acetic acid or its derivatives, processes that require precise control to ensure high yield and purity.

In recent years, Bromochloroacetic acid has been extensively studied for its applications in medicinal chemistry. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, facilitating the synthesis of complex molecules. One notable area of research involves its use in the development of antiviral and anticancer agents. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit potent inhibitory effects on viral proteases and kinases.

Moreover, the pharmaceutical industry has leveraged Bromochloroacetic acid as a precursor in the synthesis of novel therapeutic agents. Researchers have explored its potential in creating protease inhibitors, which are critical in treating diseases such as HIV and hepatitis C. The halogenated moiety enhances binding affinity to biological targets, improving the efficacy of these drugs. Additionally, derivatives of Bromochloroacetic acid have been investigated for their antimicrobial properties, showing promise in combating resistant bacterial strains.

The agrochemical sector also benefits from the applications of Bromochloroacetic acid. Its derivatives serve as key intermediates in formulating herbicides and fungicides that protect crops from pests and diseases. The structural flexibility of this compound allows chemists to design molecules with specific modes of action, ensuring targeted control over unwanted vegetation while minimizing environmental impact.

Recent advancements in synthetic methodologies have further expanded the utility of Bromochloroacetic acid. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and scalable production processes. These innovations have not only improved yields but also reduced waste, aligning with sustainable chemistry principles. Furthermore, computational modeling has been employed to predict the reactivity and stability of various derivatives, aiding in the rational design of new compounds.

The safety profile of Bromochloroacetic acid is another critical aspect that has been thoroughly evaluated. While it exhibits reactivity typical of halogenated carboxylic acids, proper handling protocols ensure safe laboratory use. Researchers emphasize the importance of personal protective equipment (PPE) and controlled reaction conditions to mitigate any potential hazards. Regulatory agencies continue to monitor its applications to ensure compliance with environmental and occupational safety standards.

In conclusion, Bromochloroacetic acid (CAS No. 69430-36-0) remains a cornerstone in synthetic chemistry, with far-reaching implications across multiple industries. Its unique structural features enable diverse functionalization pathways, making it indispensable in pharmaceuticals, agrochemicals, and material science. As research progresses, new applications and innovations are expected to emerge, further solidifying its significance in modern chemistry.